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Compound of Interest

Compound Name:
2-(p-Chlorophenyl)-2-

hydroxyacetamide

CAS No.: 18584-27-5

Cat. No.: B093745 Get Quote

Operational Guide: Safe Disposal and Management of 2-(p-Chlorophenyl)-2-
hydroxyacetamide

Executive Summary & Chemical Profile
2-(p-Chlorophenyl)-2-hydroxyacetamide (often referred to as 4-chloromandelamide) is a

critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and

other pharmaceutical agents.[1][2] Its disposal requires strict adherence to Halogenated

Organic Waste protocols.[1] Improper disposal not only violates EPA/RCRA regulations but can

also damage incinerator scrubbers due to the generation of hydrochloric acid (HCl) during

combustion.

This guide provides a self-validating workflow for the containment, classification, and final

disposal of this compound, ensuring compliance with 40 CFR 261-268.
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Property Specification

Chemical Name 2-(4-Chlorophenyl)-2-hydroxyacetamide

Functional Class Halogenated Aromatic Amide

Physical State Solid (White to off-white powder)

Primary Hazard
Skin/Eye Irritant (H315, H319); Toxic

Combustion Products (HCl, NOx)

Waste Stream
Halogenated Organic (Do NOT mix with non-

halogenated solvents)

Safety & Handling (The "Know Before You Throw"
Protocol)
Before initiating disposal, the operator must verify the state of the waste.[1] This compound

poses a risk of inhalation (dust) and contact dermatitis.[1]

PPE Requirements: Nitrile gloves (double-gloved recommended for solids), lab coat, safety

goggles, and a N95/P100 dust mask if handling dry powder outside a fume hood.[1]

Incompatibility Alert: Do not mix with strong oxidizers or strong acids.[1] Hydrolysis may yield

4-chloromandelic acid and ammonium salts.[1]

Waste Characterization & Classification
To ensure downstream compliance, you must characterize the waste correctly at the point of

generation.[1]

Why Classification Matters: This compound contains Chlorine.[1] When incinerated, it produces

acidic gases (HCl).[1]

Scenario A (Correct): Labeled as "Halogenated."[1][3][4] The disposal facility uses a rotary

kiln with a caustic scrubber to neutralize the acid.

Scenario B (Incorrect): Labeled as "General Organic." The waste may be routed to a fuel

blending program or an incinerator without adequate scrubbing, leading to equipment
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corrosion and regulatory fines.[1]

RCRA Status (USA)
While 2-(p-Chlorophenyl)-2-hydroxyacetamide is not explicitly P-listed or U-listed, it is

regulated under Land Disposal Restrictions (LDR) for Halogenated Organic Compounds

(HOCs).[1][2] It must be treated via incineration.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Use this for expired reagents, reaction precipitates, or contaminated solid media.[1]

Containment: Place the solid material into a clear, chemically resistant plastic bag

(polyethylene).

Double Bagging: Seal the first bag and place it inside a second bag to prevent outer

contamination.

Labeling: Attach a hazardous waste tag.

Must Read: "Hazardous Waste - Solid - Halogenated Organic."[1]

Constituents: List "2-(p-Chlorophenyl)-2-hydroxyacetamide" explicitly.

Storage: Place the bagged waste into the satellite accumulation area's dedicated blue-lid

drum (standard color code for solids/halogenated, verify with your local EHS).

Protocol B: Liquid Waste (Mother Liquor/Filtrates)
Use this for reaction solvents containing the dissolved intermediate.[1]

Segregation: Do NOT pour into the "Non-Halogenated" (e.g., Acetone/Ethanol only) carboy.

[1]

Container: Use the Halogenated Waste carboy (often red or yellow tagged).[1]
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Compatibility Check: Ensure the solvent carrier is compatible with the carboy material

(HDPE is standard).[1]

Logging: Record the approximate concentration of the amide in the waste log. This helps the

disposal contractor calculate the chlorine load.[1]

Emergency Response: Spill Management
Scenario: A 50g bottle drops and shatters on the benchtop.

Evacuate & Ventilate: Clear the immediate area.[1] If dust is visible, wait 10 minutes for

settling or use a fume hood purge.[1]

PPE Up: Don respiratory protection (N95 minimum) and double gloves.[1]

Dry Cleanup (Preferred):

Cover the spill with a dust suppressant (or wet paper towels) to prevent aerosolization.[1]

Scoop material using a plastic dustpan or index card.[1]

Place shards and powder into a wide-mouth waste jar.[1]

Wet Polish: Wipe the surface with a soap/water solution.[1] Place wipes in the solid waste

bag.[1]

Disposal: Treat all cleanup materials as Protocol A (Solid Halogenated Waste).[1]

Operational Decision Logic (Workflow)
The following diagram illustrates the critical decision points for segregating this specific

chemical to avoid cross-contamination fees.
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Waste Generation:
2-(p-Chlorophenyl)-2-hydroxyacetamide

Is the Waste Solid or Liquid?

Liquid (Mother Liquor)

Liquid

Solid (Powder/Debris)

Solid

Contains Halogenated Solvents
(DCM, Chloroform)?

Add to HALOGENATED
Solvent Carboy

Yes

Add to HALOGENATED
Solvent Carboy

(Trace Chlorine contaminates entire batch)

No (e.g. Ethanol)

Final Disposal:
High-Temp Incineration

(Rotary Kiln w/ Scrubber)

Double Bag (Polyethylene)
Label: 'Solid Halogenated Organic'

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring all streams containing the chlorophenyl

moiety are routed to halogen-compatible incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/122240
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.epa.gov/hw/land-disposal-restrictions-federal-regulations
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/guide-for-chemical-spill-response.pdf
https://www.benchchem.com/product/b093745?utm_src=pdf-custom-synthesis
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://chem-space.com/CSSS00000190233-0F51E7
https://chem-space.com/CSSS00000190233-0F51E7
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://www.benchchem.com/product/b093745#2-p-chlorophenyl-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b093745#2-p-chlorophenyl-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b093745#2-p-chlorophenyl-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b093745#2-p-chlorophenyl-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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